Cas no 288154-17-6 (tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate
• CAS No: 288154-17-6
• MF: C₁₉H₂₇N₃O₅
• MW: 377.43478512764
• MDL: MFCD17170923
• CID: 1436880
• PubChem ID: 10714606
• Update Time: 2025-05-25

tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-carbamoyl-4-(phenylmethoxycarbonylamino)piperidine-1-carboxylate
• SureCN2208865
• tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoylpiperidine-1-carboxylate
• tert-butyl 4-(aminocarbonyl)-4-{[(benzyloxy)carbonyl]amino}piperidine-1-carboxylate
• 1-Boc-4-[Z-amino]piperidine-4-carboxamide
• TERT-BUTYL 4-(CBZ-AMINO)-4-CARBAMOYLPIPERIDINE-1-CARBOXYLATE
• CL8005
• tert-Butyl 4-(((benzyloxy)carbonyl)amino)-4-carbamoylpiperidine-1-carboxylate
• FUDULMIGSCLWIF-UHFFFAOYSA-N
• FCH2787944
• AK201822
• AX8267132
• AB0087389
• 1-Boc-4-(benzyloxycarbonylamino)-4-carbamoylpiperidine
• tert-Butyl 4-(aminocarbonyl)-4-{[(benzyloxy)carbonyl]a
• tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate
• DS-10276
• 288154-17-6
• AKOS027252753
• DA-07316
• 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
• tert-Butyl4-(((benzyloxy)carbonyl)amino)-4-carbamoylpiperidine-1-carboxylate
• 4-(Cbz-amino)-1-Boc-piperidine-4-carboxamide
• SY241394
• C19H27N3O5
• DTXSID40443896
• TERT-BUTYL 4-{[(BENZYLOXY)CARBONYL]AMINO}-4-CARBAMOYLPIPERIDINE-1-CARBOXYLATE
• SCHEMBL2208865
• MFCD17170923
• CS-0154472

• MDL： MFCD17170923
• Inchi： 1S/C19H27N3O5/c1-18(2,3)27-17(25)22-11-9-19(10-12-22,15(20)23)21-16(24)26-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H2,20,23)(H,21,24)
• InChI Key： FUDULMIGSCLWIF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(N)=O)(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 377.19521
• Monoisotopic Mass: 377.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 1.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 581.6±50.0 °C at 760 mmHg
• Flash Point: 305.5±30.1 °C
• PSA: 110.96
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate

tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 288154-17-6, commonly referred to as tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a piperidine ring substituted with multiple functional groups, including a tert-butyl ester, a benzyloxycarbonyl (Cbz) group, and a carbamoyl (ureido) group. These features make it a versatile building block in the synthesis of bioactive molecules and drug candidates.

The piperidine ring serves as the central framework of this compound, providing a rigid structure that facilitates the attachment of various substituents. The presence of the tert-butyl ester group at the 1-position of the piperidine ring contributes to the molecule's stability and solubility properties. Additionally, the benzyloxycarbonyl (Cbz) group at the 4-position plays a crucial role in protecting the amine functionality during synthetic procedures, ensuring selective reactivity in subsequent steps. The carbamoyl (ureido) group further enhances the molecule's functional diversity, enabling interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of peptide-based drugs. Its ability to act as a protected amino acid derivative makes it valuable in solid-phase peptide synthesis (SPPS), where precise control over amino acid sequence and side-chain modifications is essential. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, leading to the formation of bioactive peptides with potential applications in cancer therapy and infectious disease treatment.

In terms of synthetic methodology, this compound is typically prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and protecting group strategies. The use of mild reaction conditions and selective reagents ensures high yields and maintains the integrity of sensitive functional groups. For instance, the introduction of the benzyloxycarbonyl group is often achieved via reductive amination or coupling reactions using activated carbonyl reagents.

The application of this compound extends beyond peptide synthesis. It has been employed as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to induce enantioselectivity in key transformations. Furthermore, its role as a ligand in metal-catalyzed cross-coupling reactions has been explored, demonstrating its utility in constructing complex molecular architectures.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure, purity, and stability under various conditions. For example, high-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while ¹H NMR spectroscopy has revealed information about its proton environment and intermolecular interactions.

In conclusion, tert-butyl 4-(benzyloxycarbonylamino)-4-carbamoyl-piperidine-1-carboxylate is a multifaceted organic compound with significant potential in drug discovery and chemical synthesis. Its unique combination of functional groups and structural features positions it as an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is likely to grow even further.